N'-[4-(diethylamino)benzylidene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide

• IUPAC Name: N-[(E)-[4-(diethylamino)phenyl]methylideneamino]-3-(2-oxopyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C22H26N4O2/c1-3-25(4-2)19-12-10-17(11-13-19)16-23-24-22(28)18-7-5-8-20(15-18)26-14-6-9-21(26)27/h5,7-8,10-13,15-16H,3-4,6,9,14H2,1-2H3,(H,24,28)/b23-16+
• InChI Key: MBNHWCFAOXTQAQ-XQNSMLJCSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=NNC(=O)C2=CC(=CC=C2)N3CCCC3=O
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=N/NC(=O)C2=CC(=CC=C2)N3CCCC3=O
• Molecular Formula: C22H26N4O2
• Molecular Weight: 378.5 g/mol

Description

N'-[4-(diethylamino)benzylidene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide, also known as DEABH, is a synthetic compound that has gained significant attention in scientific research due to its unique properties. DEABH is a hydrazide derivative that has been synthesized through a multi-step process.

Scientific Research Applications

Catalytic and Biological Activities

• Schiff base ligands, similar to N'-[4-(diethylamino)benzylidene]-3-(2-oxo-1-pyrrolidinyl)benzohydrazide, and their metal complexes have been explored for their catalytic, DNA-binding, and antibacterial activities. Such ligands have shown potential in binding with calf thymus DNA and exhibiting antimicrobial properties against various bacterial strains (El‐Gammal et al., 2021).

Synthesis and Characterization

• Compounds structurally related to this compound have been synthesized and characterized for their structural properties. These compounds demonstrate diverse molecular configurations and are significant in the study of crystallography and molecular structures (Bakir & Green, 2002).

Electrochemical Applications

• Arylidene benzohydrazides, a class of compounds that includes this compound, have been studied for their electrochemical reduction properties. This research has implications in the field of electrochemistry, especially in understanding the reduction mechanisms of these compounds (Lund, 1983).

Pharmaceutical Research

• Related benzohydrazides have been investigated for their potential in pharmaceutical applications, such as in the synthesis of compounds with antiviral activities, specifically against avian influenza virus. This showcases the relevance of these compounds in developing new antiviral drugs (Hebishy, Salama, & Elgemeie, 2020).

Anticancer Research

• Certain benzamide derivatives, which are structurally related to this compound, have been explored for their cytotoxic properties against melanoma cells. This research is pivotal in understanding the role of these compounds in targeted drug delivery for cancer treatment (Wolf et al., 2004).